Phenyl 2-(5,6-dimethyl-4-oxo-3-phenylthieno[2,3-d]pyrimidin-2-yl)sulfanylethanesulfonate

• IUPAC Name: phenyl 2-(5,6-dimethyl-4-oxo-3-phenylthieno[2,3-d]pyrimidin-2-yl)sulfanylethanesulfonate
• InChI: InChI=1S/C22H20N2O4S3/c1-15-16(2)30-20-19(15)21(25)24(17-9-5-3-6-10-17)22(23-20)29-13-14-31(26,27)28-18-11-7-4-8-12-18/h3-12H,13-14H2,1-2H3
• InChI Key: UZCBQNHSKNLIRG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)N(C(=N2)SCCS(=O)(=O)OC3=CC=CC=C3)C4=CC=CC=C4)C
• Molecular Formula: C22H20N2O4S3
• Molecular Weight: 472.6 g/mol

Description

Phenyl 2-(5,6-dimethyl-4-oxo-3-phenylthieno[2,3-d]pyrimidin-2-yl)sulfanylethanesulfonate is a useful research compound. Its molecular formula is C22H20N2O4S3 and its molecular weight is 472.59. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies

Research has demonstrated innovative synthetic approaches for creating sulfonate compounds, highlighting their importance in medicinal chemistry and material science. For instance, Xu et al. (2010) described a facile synthesis of 2-(phenylthio)phenols through copper(I)-catalyzed tandem transformation, employing dimethyl sulfoxide as the oxidant. This method represents a crucial step in developing complex sulfonate-based molecules, potentially including "Phenyl 2-(5,6-dimethyl-4-oxo-3-phenylthieno[2,3-d]pyrimidin-2-yl)sulfanylethanesulfonate" derivatives (Xu, Wan, Mao, & Pan, 2010).

Antimicrobial Evaluation

Alsaedi, Farghaly, & Shaaban (2019) synthesized a novel series of pyrazolo[1,5-a]pyrimidine ring systems containing phenylsulfonyl moiety, demonstrating significant antimicrobial activities. Such studies underscore the potential of thienopyrimidin derivatives in developing new antimicrobial agents, suggesting that compounds like "Phenyl 2-(5,6-dimethyl-4-oxo-3-phenylthieno[2,3-d]pyrimidin-2-yl)sulfanylethanesulfonate" could have similar applications (Alsaedi, Farghaly, & Shaaban, 2019).

Novel Therapeutic Agents

Carcanague et al. (2002) expanded on the 1H-benzimidazol-2-ylsulfanyl scaffold, yielding compounds with potent activities against Helicobacter pylori, a pathogen implicated in gastric ulcers and cancers. This highlights the therapeutic potential of sulfanyl and sulfonate derivatives in addressing infectious diseases and suggests a research pathway for "Phenyl 2-(5,6-dimethyl-4-oxo-3-phenylthieno[2,3-d]pyrimidin-2-yl)sulfanylethanesulfonate" in similar applications (Carcanague, Shue, Wuonola, Uría-Nickelsen, Joubran, Abedi, Jones, & Kühler, 2002).